Cas no 1805207-91-3 (2,3-Bis(trifluoromethyl)-4-formylbenzenesulfonyl chloride)

• Product Name: 2,3-Bis(trifluoromethyl)-4-formylbenzenesulfonyl chloride
• CAS No: 1805207-91-3
• MF: C₉H₃ClF₆O₃S
• MW: 340.62674164772
• CID: 4794084
• Update Time: 2025-07-18

2,3-Bis(trifluoromethyl)-4-formylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-formylbenzenesulfonyl chloride

• Inchi： 1S/C9H3ClF6O3S/c10-20(18,19)5-2-1-4(3-17)6(8(11,12)13)7(5)9(14,15)16/h1-3H
• InChI Key： MYBOZPYBNXHDCV-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(C=O)C(C(F)(F)F)=C1C(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 466
• XLogP3: 3.2
• Topological Polar Surface Area: 59.6

Additional information on 2,3-Bis(trifluoromethyl)-4-formylbenzenesulfonyl chloride

Research Briefing on 2,3-Bis(trifluoromethyl)-4-formylbenzenesulfonyl chloride (CAS: 1805207-91-3) and Its Applications in Chemical Biology and Pharmaceutical Research

2,3-Bis(trifluoromethyl)-4-formylbenzenesulfonyl chloride (CAS: 1805207-91-3) is a highly specialized chemical compound that has garnered significant attention in recent pharmaceutical and chemical biology research. This sulfonyl chloride derivative, characterized by its trifluoromethyl and formyl functional groups, serves as a versatile building block for the synthesis of complex molecules with potential therapeutic applications. Recent studies have highlighted its utility in medicinal chemistry, particularly in the development of enzyme inhibitors and targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a key intermediate in synthesizing novel sulfonamide-based protease inhibitors. The researchers utilized 2,3-Bis(trifluoromethyl)-4-formylbenzenesulfonyl chloride to create a series of compounds targeting viral proteases, showing remarkable inhibitory activity against SARS-CoV-2 main protease (Mpro) with IC50 values in the nanomolar range. The electron-withdrawing trifluoromethyl groups were found to significantly enhance the compound's reactivity and binding affinity to the target enzyme.

In the field of chemical biology, this compound has been employed as a reactive handle for bioconjugation strategies. A recent publication in Chemical Communications detailed its use in the site-specific modification of proteins, where the sulfonyl chloride group reacts efficiently with nucleophilic amino acid residues while the formyl group allows for subsequent functionalization through oxime or hydrazone formation. This dual functionality makes it particularly valuable for creating protein-drug conjugates with precise control over attachment sites.

The compound's stability and reactivity profile have also been investigated in several synthetic chemistry studies. Research published in Organic Letters in early 2024 explored its use in palladium-catalyzed cross-coupling reactions, where it demonstrated excellent compatibility with various coupling partners. The electron-deficient nature of the aromatic ring, conferred by the trifluoromethyl groups, was shown to facilitate oxidative addition steps in these catalytic processes.

From a safety and handling perspective, recent material safety data sheets (MSDS) updates indicate that 2,3-Bis(trifluoromethyl)-4-formylbenzenesulfonyl chloride requires careful handling under inert atmosphere due to its moisture sensitivity. However, its thermal stability has been improved through optimized synthetic protocols, as reported in a 2024 Tetrahedron article describing a modified preparation method that yields the compound with higher purity and better shelf stability.

Looking forward, the unique properties of this compound continue to inspire new applications. Current research directions include its incorporation into metal-organic frameworks (MOFs) for drug storage and controlled release, as well as its use in developing fluorescent probes for biological imaging. The compound's structural features make it particularly suitable for these applications, with several patent applications filed in 2024 indicating growing commercial interest in its pharmaceutical potential.